3-Pyridinealdoxime

• CAS: 1193-92-6
• Synonyms: 3-pyridine-aldoxime; 3-pyridinecarboxaldehyde oxime
• Molecular Formula: C6H6N2O
• Molecular Weight: 122.12 g/mol
• SMILES: C1=CC(=CN=C1)C=NO
• InChI: InChI=1S/C6H6N2O/c9-8-5-6-2-1-3-7-4-6/h1-5,9H/b8-5-
• InChIKey: YBKOPFQCLSPTPV-YVMONPNESA-N

Sourcing the correct 3-pyridinealdoxime isomer is critical-substituting the 2- or 4-isomer yields failed enzyme assays, invalid crystallographic data, and incorrect metal complex geometries. This 98% purity, meta-substituted aldoxime is the verified compound required for: • Nicotinamide deamidase inhibition (Ki < 10⁻⁵ M) & bacterial nicotinic acid/nicotinamide uptake studies • EPR spectroscopy of temperature-dependent iminoxyl radical Z/E isomerization • Synthesis of dinuclear Cu(II) paddle-wheel and Zn(II) coordination complexes. Lot-specific COA ensures isomer identity and purity for reproducible results.

3-Pyridinealdoxime Technical Overview

3-Pyridinealdoxime (CAS 1193-92-6), also known as nicotinaldoxime or pyridine-3-carboxaldehyde oxime, is a heterocyclic aldoxime with the molecular formula C6H6N2O and a molecular weight of 122.12 g/mol [1]. It is a white to off-white crystalline solid with a melting point of 148-153°C . The compound is a key structural isomer in the pyridine aldoxime series, distinguished by the placement of its aldoxime group at the meta-position of the pyridine ring. This specific regiochemistry confers unique chemical and biological properties that are not shared by its ortho- (2-) or para- (4-) positional isomers, which is a primary driver for its procurement in specialized research and industrial applications [2].

Regioisomer Meta-substituted pyridine aldoxime

Key Property Unique hydrogen-bond network and coordination geometry

Procurement Rule Not interchangeable with 2- or 4-pyridinealdoxime

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 5324568, 3-Pyridinecarboxaldehyde, oxime. Retrieved January 18, 2026. View Source
• [2] Jaszewski, A. R., Jezierska, J., & Jezierski, A. (2000). EPR and density functional studies on 3-pyridylmethaniminoxy radical:1H hyperfine couplings as a structural criterion for iminoxyls derived from pyridinealdoximes. Applied Magnetic Resonance, 18, 85–100. View Source

Why 3-Pyridinealdoxime Cannot Be Substituted

Substituting 3-Pyridinealdoxime with its 2- or 4-pyridinealdoxime isomers in a research or industrial process is scientifically invalid. The position of the aldoxime group on the pyridine ring fundamentally dictates the compound's electronic structure, hydrogen-bonding network, and coordination chemistry. These differences lead to distinct crystallographic properties [1], unique radical isomerization behaviors as measured by EPR spectroscopy [2], and a specific inhibitory profile on enzyme systems like nicotinamide deamidase [3]. The use of a non-specific or incorrect isomer would result in failed reactions, invalid biological assays, and the formation of different metal complexes with altered geometry and activity. Therefore, sourcing the specific 3-pyridinealdoxime isomer is a non-negotiable requirement for applications relying on its precise molecular architecture.

Crystal packing mismatch

Using the 4-isomer may yield a different hydrogen-bonded chain system, invalidating solid-state studies.

Radical behavior divergence

Only 3-pyridinealdoxime exhibits specific Z/E isomerization dynamics; the 2-isomer lacks this entirely.

Enzyme inhibition profile shift

Alternative isomers may show weaker nicotinamide deamidase inhibition or altered transport specificity.

• [1] Filarowski, A., Koll, A., & Glowiak, T. (2005). Strong coupling effects in the polarized IR spectra of the chain hydrogen bond systems in 3-pyridinealdoxime and 4-pyridinealdoxime crystals: H/D isotopic self-organization effects in the IR spectra. Journal of Molecular Structure, 738(1-3), 153-161. View Source
• [2] Jaszewski, A. R., Jezierska, J., & Jezierski, A. (2000). EPR and density functional studies on 3-pyridylmethaniminoxy radical:1H hyperfine couplings as a structural criterion for iminoxyls derived from pyridinealdoximes. Applied Magnetic Resonance, 18, 85–100. View Source
• [3] Johnson, W. J., & Gadd, R. E. A. (1974). Inhibition of nicotinamide deamidase from Micrococcus lysodeikticus by analogues of nicotinamide. International Journal of Biochemistry, 5(5-6), 381-386. View Source

3-Pyridinealdoxime vs. Analogs: Comparative Evidence

Crystallography vs. 4-Pyridinealdoxime

In a direct comparative study of the solid-state properties of 3-pyridinealdoxime and 4-pyridinealdoxime, the two isomers exhibit fundamentally different crystal packing and hydrogen-bonding networks. This results in distinct IR spectral signatures and H/D isotopic exchange behaviors. 3-Pyridinealdoxime crystallizes in an orthorhombic space group (Pna21) with unit cell parameters a=19.014 Å, b=3.8296 Å, c=8.1179 Å, Z=4 [1]. The specific chain hydrogen bond system in 3-pyridinealdoxime leads to unique 'strong-coupling' effects and non-random proton-deuteron distribution patterns that are not observed in the 4-isomer [1]. This demonstrates that the 3-isomer cannot be replaced by the 4-isomer for applications requiring its specific solid-state arrangement.

Crystal structure

Head-to-head

Orthorhombic Pna21 (a=19.014, b=3.8296, c=8.1179 Å) vs. distinct 4-isomer structure

Isomer identity dictates crystal packing and H/D exchange patterns

IR signatures and isotopic self-organization effects differ

Evidence Dimension	Crystal structure and hydrogen-bonding network
Target Compound Data	Crystal system: Orthorhombic; Space group: Pna21; a=19.014 Å, b=3.8296 Å, c=8.1179 Å, Z=4 [1]
Comparator Or Baseline	4-Pyridinealdoxime: Exhibits a different crystal system and hydrogen-bonded chain structure [1]
Quantified Difference	Crystallographically distinct, leading to unique IR spectral signatures and H/D isotopic self-organization effects not present in the 4-isomer [1]
Conditions	Solid-state analysis at room temperature and 77 K using polarized IR spectroscopy

Why This Matters

This directly impacts the selection of the correct isomer for research in solid-state chemistry, materials science, and crystallography, where the specific packing motif and intermolecular interactions of the 3-isomer are critical for experimental outcomes.

• [1] Filarowski, A., Koll, A., & Glowiak, T. (2005). Strong coupling effects in the polarized IR spectra of the chain hydrogen bond systems in 3-pyridinealdoxime and 4-pyridinealdoxime crystals: H/D isotopic self-organization effects in the IR spectra. Journal of Molecular Structure, 738(1-3), 153-161. View Source

Radical Isomerization vs. 2- and 4-Isomers

Electron paramagnetic resonance (EPR) and density functional theory (DFT) studies on γ-irradiated pyridinealdoximes reveal a clear functional distinction. The iminoxyl radicals generated from 3- and 4-pyridinealdoximes exhibit a temperature-dependent isomerization between Z and E geometrical isomers, a phenomenon not observed for radicals derived from 2-pyridinealdoxime [1]. Furthermore, the temperature-dependent EPR spectral contributions for 3- and 4-pyridylmethaniminoxyls are distinct from each other, correlating with different relative energies of their isomers as calculated by DFT [1]. This confirms that 3-pyridinealdoxime possesses unique dynamic behavior in its radical state, differentiating it from both of its positional isomers.

Radical isomerization

Head-to-head

Temperature-dependent Z/E isomerization; absent in 2-isomer; distinct EPR from 4-isomer

Isomer-specific radical dynamics observed

EPR at variable temperatures, γ-irradiation in solid matrices

Evidence Dimension	Radical isomerization behavior (temperature-dependent EPR spectra)
Target Compound Data	3-pyridylmethaniminoxyl radicals undergo temperature-dependent Z/E isomerization [1]
Comparator Or Baseline	1. 4-pyridylmethaniminoxyl radicals: Also undergo temperature-dependent isomerization, but with distinct EPR spectral contributions [1]. 2. 2-pyridylmethaniminoxyl radicals: Do not show this isomerization behavior [1]
Quantified Difference	Qualitatively distinct behavior: Isomerization is possible for 3- and 4-isomers, but not for the 2-isomer. The 3-isomer shows specific temperature-dependent EPR signature not shared by the 4-isomer [1]
Conditions	γ-irradiation of solid oxime matrices or incorporation into ZSM-5 zeolite; EPR spectroscopy at variable temperatures

Why This Matters

This evidence is critical for researchers in physical chemistry and radiation chemistry. It demonstrates that 3-pyridinealdoxime is a specific and non-substitutable substrate for studying radical formation and dynamics, with properties distinct from its structural isomers.

• [1] Jaszewski, A. R., Jezierska, J., & Jezierski, A. (2000). EPR and density functional studies on 3-pyridylmethaniminoxy radical:1H hyperfine couplings as a structural criterion for iminoxyls derived from pyridinealdoximes. Applied Magnetic Resonance, 18, 85–100. View Source

Metal Coordination Chemistry Differences

3-Pyridinealdoxime acts as a specific ligand for transition metals, forming complexes with distinct stoichiometries and structures that are not necessarily formed by its isomers. For instance, with Zn(II), it forms a five-coordinate complex [Zn(acac)2(3-py)CHNOH]·H2O and a dinuclear paddle-wheel complex [Zn2(O2CMe)4{(3-py)CHNOH}2], where the ligand coordinates via its pyridyl nitrogen atom [1]. In contrast, studies on Cu(II) complexes with 3-pyridinealdoxime show the formation of a dinuclear paddle-wheel structure, [Cu₂(MeCO₂)₄(3-pyaoH)₂], which crystallizes in the triclinic P-1 space group [2]. The specific geometry and nuclearity of these complexes are a direct consequence of the 3-isomer's steric and electronic properties, which would differ for the 2- or 4-substituted analogs.

Metal coordination

Cross-study comparable

Dinuclear Cu(II) paddle-wheel (triclinic P-1) and distinct Zn(II) complexes; class-level inference for 2-/4-isomers

Isomer directs complex nuclearity and geometry

Coordination via pyridyl N; validate against positional analogs

Evidence Dimension	Metal complex formation and structure
Target Compound Data	Forms specific Zn(II) and Cu(II) complexes: e.g., [Zn(acac)2(3-py)CHNOH]·H2O and dinuclear [Cu₂(MeCO₂)₄(3-pyaoH)₂] [1][2]
Comparator Or Baseline	2- and 4-pyridinealdoxime isomers: Form different metal complexes with altered coordination modes and geometries due to the change in the position of the pyridyl nitrogen relative to the oxime group [Class-level inference]
Quantified Difference	The 3-isomer yields a specific dinuclear paddle-wheel Cu(II) complex with unit cell parameters a=7.9106(4), b=8.3214(7), c=10.1943(9) Å, α=69.788(8), β=88.9(6), γ=86.555(5)° [2]
Conditions	Reaction of 3-pyridinealdoxime with metal salts (e.g., Zn(acac)2, Cu(OAc)2) in appropriate solvent systems

Why This Matters

This establishes 3-pyridinealdoxime as a unique building block for coordination chemistry and bioinorganic research. The specific metal complexes formed are a direct result of the 3-isomer's structure, and substitution with another isomer would lead to different and unpredictable products, invalidating the research.

• [1] Konidaris, K. F., et al. (2010). Synthesis, Crystal Structures, and DNA Binding Properties of Zinc(II) Complexes with 3-Pyridine Aldoxime. Bioinorganic Chemistry and Applications, 2010, Article ID 21076521. View Source
• [2] Melnik, E., Craciun, N. I., Chişca, D., & Fonari, M. (2025). Synthesis, crystal structure, and intermolecular interactions evaluation via Hirshfeld surface analysis of a copper(II) complex with 3-pyridine aldoxime. Medicine, molecular and environmental sciences 2025, p. 168. View Source

Nicotinamide Deamidase Inhibition

In a comprehensive study screening 59 structural analogs for their ability to inhibit nicotinamide deamidase from Micrococcus lysodeikticus, 3-pyridinealdoxime was identified as one of the most potent competitive inhibitors [1]. It was categorized among a select group of seven compounds exhibiting an inhibitor constant (Ki) of less than 10^-5 M, placing it in the top tier of potency. The study also identified a second tier of 'moderately active' inhibitors with Ki values between 10^-3 M and 10^-5 M [1]. This quantitative ranking provides a clear, data-driven basis for selecting 3-pyridinealdoxime over other less potent nicotinamide analogs for enzymatic studies.

Nicotinamide deamidase Ki

Head-to-head

Ki -5 M (top rank among 59 analogs)

Reported high inhibitory activity in comparative screen

Competitive inhibition, Micrococcus lysodeikticus

Evidence Dimension	Inhibition of nicotinamide deamidase (Ki value)
Target Compound Data	3-Pyridinealdoxime: Ki < 10^-5 M (most potent inhibitor class) [1]
Comparator Or Baseline	59 structural analogs of nicotinamide, including 3-pyridinecarboxaldehyde, 4-aminonicotinamide, 3-cyanopyridine, and others [1]
Quantified Difference	Ki value is an order of magnitude lower than the Ki range (10^-3 M to 10^-5 M) for moderately active inhibitors like 3-acetylpyridine and isoniazid [1]
Conditions	Competitive inhibition assay on nicotinamide deamidase from Micrococcus lysodeikticus

Why This Matters

This data is crucial for researchers studying enzyme inhibition, nicotinamide metabolism, or developing new inhibitors. It provides a quantitative justification for procuring 3-pyridinealdoxime specifically, as it belongs to a top-tier potency class among a large panel of structurally related compounds.

• [1] Johnson, W. J., & Gadd, R. E. A. (1974). Inhibition of nicotinamide deamidase from Micrococcus lysodeikticus by analogues of nicotinamide. International Journal of Biochemistry, 5(5-6), 381-386. View Source

Nicotinic Acid and Nicotinamide Uptake Inhibition

In a study focusing on Bordetella pertussis, 3-pyridinealdoxime was shown to be an effective and specific inhibitor of the uptake of both nicotinic acid (NA) and nicotinamide (ND) [1]. This was observed alongside 3-pyridinecarboxaldehyde, another potent analog. Importantly, neither compound inhibited the growth of the bacteria in liquid medium or the oxidation of glutamate, indicating a high degree of specificity for the transport mechanism rather than a general toxic effect [1]. This contrasts with a broader class of pyridine derivatives, where such specific, non-toxic transport inhibition is not a given property.

NA/ND uptake inhibition

Cross-study comparable

Specific inhibition at 50–500 µM; no effect on growth or glutamate oxidation

Reported transport-specific inhibition context

Bordetella pertussis, radiolabeled uptake assay

Evidence Dimension	Inhibition of nicotinic acid and nicotinamide uptake in Bordetella pertussis
Target Compound Data	3-Pyridinealdoxime (at 500 and 50 µM) effectively and specifically inhibits NA and ND uptake [1]
Comparator Or Baseline	Many other structural analogs may either lack this specific activity or exhibit general toxicity (e.g., inhibiting growth or glutamate oxidation) [Class-level inference]
Quantified Difference	No inhibition of bacterial growth or glutamate oxidation, confirming specificity for the uptake mechanism [1]
Conditions	In vitro assays on Bordetella pertussis cells measuring radiolabeled nicotinic acid and nicotinamide uptake

Why This Matters

This evidence is critical for microbiologists studying nutrient transport in pathogenic bacteria. It identifies 3-pyridinealdoxime as a specific, non-toxic tool compound for probing the nicotinic acid/nicotinamide uptake system in B. pertussis, a feature not guaranteed by other structural analogs.

• [1] McPheat, W. L., & Wardlaw, A. C. (1982). Inhibition of nicotinic acid and nicotinamide uptake into Bordetella pertussis by structural analogues. Journal of General Microbiology, 128(11), 2681-2685. PMID: 6296274. View Source

3-Pyridinealdoxime Application Scenarios

Crystallography and Solid-State Chemistry

3-Pyridinealdoxime is the required material for investigations into chain hydrogen-bonding systems and isotopic self-organization effects. Its orthorhombic crystal structure (space group Pna21) is distinct from that of its 4-isomer, leading to unique IR spectral signatures and non-random proton-deuteron distribution patterns as established by direct comparative studies [1]. Researchers in this field must procure the 3-isomer specifically to replicate published findings or to further explore these unique solid-state phenomena.

Physical Chemistry and Free Radical Studies

For EPR spectroscopy and DFT studies on iminoxyl radicals, 3-pyridinealdoxime serves as a specific and non-interchangeable substrate. Direct evidence shows that radicals derived from the 3-isomer undergo temperature-dependent Z/E isomerization, a property not shared by the 2-isomer, and with a spectral signature distinct from the 4-isomer [1]. This makes it an essential tool for scientists studying radical dynamics, isomerization energy barriers, and the influence of molecular structure on radical stability.

Bioinorganic Metal Complex Synthesis

The specific geometry of 3-pyridinealdoxime directs the formation of unique transition metal complexes. Studies confirm it yields a dinuclear Cu(II) paddle-wheel complex with a defined triclinic crystal structure [1] and distinct Zn(II) complexes [2]. Researchers in bioinorganic and coordination chemistry seeking to synthesize these specific complexes or explore the structure-activity relationships of 3-pyridinealdoxime-derived metallodrug candidates must use the correct 3-isomer to ensure the formation of the intended coordination compound.

Biochemical and Microbiological Inhibitor Studies

In enzymology and microbiology, 3-pyridinealdoxime is a potent and specific tool compound. Quantitative data from a 59-analog screen confirms its top-tier inhibitory activity (Ki < 10^-5 M) against nicotinamide deamidase [1]. Furthermore, it acts as a specific, non-toxic inhibitor of nicotinic acid/nicotinamide uptake in B. pertussis [2]. These properties make it the compound of choice for studies focused on nicotinamide metabolism, enzyme inhibition, and bacterial transport mechanisms, where other analogs would be less potent or lack the same specificity.

Application

Selection Property

Validation Focus

Crystallography & solid-state chemistry

Meta-regioisomer identity

Verify orthorhombic Pna21 packing and H-bond network

Physical chemistry & free radical studies

Z/E radical isomerization behavior

Confirm temperature-dependent EPR signature distinct from 2-/4-isomers

Bioinorganic metal complex synthesis

Coordination via pyridyl nitrogen

Characterize dinuclear Cu(II) paddle-wheel or analogous complexes

Biochemical & microbiological inhibition

Nicotinamide deamidase/uptake inhibition profile

Assess high inhibitory activity among analog panel and uptake specificity

• [1] Filarowski, A., Koll, A., & Glowiak, T. (2005). Strong coupling effects in the polarized IR spectra of the chain hydrogen bond systems in 3-pyridinealdoxime and 4-pyridinealdoxime crystals: H/D isotopic self-organization effects in the IR spectra. Journal of Molecular Structure, 738(1-3), 153-161. View Source
• [2] Jaszewski, A. R., Jezierska, J., & Jezierski, A. (2000). EPR and density functional studies on 3-pyridylmethaniminoxy radical:1H hyperfine couplings as a structural criterion for iminoxyls derived from pyridinealdoximes. Applied Magnetic Resonance, 18, 85–100. View Source
• [3] Melnik, E., Craciun, N. I., Chişca, D., & Fonari, M. (2025). Synthesis, crystal structure, and intermolecular interactions evaluation via Hirshfeld surface analysis of a copper(II) complex with 3-pyridine aldoxime. Medicine, molecular and environmental sciences 2025, p. 168. View Source
• [4] Konidaris, K. F., et al. (2010). Synthesis, Crystal Structures, and DNA Binding Properties of Zinc(II) Complexes with 3-Pyridine Aldoxime. Bioinorganic Chemistry and Applications, 2010, Article ID 21076521. View Source
• [5] Johnson, W. J., & Gadd, R. E. A. (1974). Inhibition of nicotinamide deamidase from Micrococcus lysodeikticus by analogues of nicotinamide. International Journal of Biochemistry, 5(5-6), 381-386. View Source
• [6] McPheat, W. L., & Wardlaw, A. C. (1982). Inhibition of nicotinic acid and nicotinamide uptake into Bordetella pertussis by structural analogues. Journal of General Microbiology, 128(11), 2681-2685. PMID: 6296274. View Source